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hydrochloride

Cat. No.: B032990 Get Quote

An In-depth Technical Guide to N,N-Dimethyl-2-chloropropylamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
N,N-Dimethyl-2-chloropropylamine hydrochloride (DMCPA-HCl) is a versatile and highly

reactive organic compound that serves as a crucial intermediate in synthetic chemistry and

drug discovery.[1][2] Characterized by its tertiary amine and a reactive chloroalkyl chain, it is

primarily utilized as an alkylating agent to introduce the 2-chloropropyl-dimethylammonium

moiety into various nucleophiles.[1] This technical guide provides a comprehensive overview of

its chemical properties, structure, experimental protocols for its synthesis and analysis, and its

significant applications in the pharmaceutical and agricultural industries.

Chemical and Physical Properties
N,N-Dimethyl-2-chloropropylamine hydrochloride is typically a white to off-white crystalline

powder or chunky solid.[2][3][4] It is highly soluble in polar solvents such as water and soluble

in methanol and ethanol.[2][3] The hydrochloride salt form enhances its stability and solubility,

making it suitable for handling in various experimental procedures.[1]
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Property Value Source

CAS Number 4584-49-0 [2]

Molecular Formula C₅H₁₃Cl₂N [2][3]

Molecular Weight 158.07 g/mol [2]

Appearance White to off-white powder/solid [2][3][4]

Melting Point 187–190 °C [2]

Boiling Point Decomposes before boiling [2]

Solubility in Water
Highly soluble (2000 mg/mL at

20°C)
[2][5]

IUPAC Name
2-chloro-N,N-dimethylpropan-

1-amine;hydrochloride
[1][4]

SMILES CC(CN(C)C)Cl.Cl [1][4]

InChI Key
OCWGRWAYARCRTQ-

UHFFFAOYSA-N
[1]

Chemical Structure
The structure of N,N-Dimethyl-2-chloropropylamine hydrochloride features a propane

backbone with a chlorine atom at the second position and a dimethylamino group at the first

position. The nitrogen atom is protonated, forming a hydrochloride salt.

Caption: Chemical Structure of N,N-Dimethyl-2-chloropropylamine Hydrochloride.

Experimental Protocols
Synthesis of N,N-Dimethyl-2-chloropropylamine
Hydrochloride
A common method for synthesizing N,N-Dimethyl-2-chloropropylamine hydrochloride
involves the reaction of a chloropropene solution with dimethylamine, followed by acidification.

[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://www.nj-finechem.com/products/propylamine/n-n-dimethyl-2-chloropropylamine-hydrochloride-cas-14775-63-6.html
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://www.nj-finechem.com/products/propylamine/n-n-dimethyl-2-chloropropylamine-hydrochloride-cas-14775-63-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://synthetikaeu.com/en_US/p/-2-Chloro-N%2CN-dimethylpropylamine-hydrochloride-2-Dimethylaminoisopropyl-chloride-hydrochloride-DMCPA-HCl-99%2C8/7509
https://megawidechem.en.made-in-china.com/product/BGXpjuwxfCWL/China-N-N-Dimethyl-2-Chloropropylamine-Hydrochloride-CAS-4584-49-0-for-Organic-Synthesis.html
https://www.benchchem.com/product/b032990
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://www.benchchem.com/product/b032990
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloropropyldimethylamine-hydrochloride
https://www.benchchem.com/product/b032990
https://www.benchchem.com/product/b032990?utm_src=pdf-body
https://www.benchchem.com/product/b032990?utm_src=pdf-body
https://www.benchchem.com/product/b032990?utm_src=pdf-body
https://www.benchchem.com/product/b032990?utm_src=pdf-body
https://www.benchchem.com/product/b032990?utm_src=pdf-body
https://patents.google.com/patent/CN111153807B/en
https://eureka.patsnap.com/patent-CN111153807A
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Chloropropene

Toluene or Ethanol (solvent)

Dimethylamine gas

Titanium tetrachloride (TiCl₄) or Diatomaceous earth (catalyst)

Hydrochloric acid or Hydrogen chloride gas

Water

Procedure:[6][7]

In a four-necked reaction flask, add 50.0g of chloropropene and 150g of toluene.

Stir the mixture and add 0.5g of TiCl₄ as a catalyst.

Introduce 33g of dimethylamine gas into the flask at 35°C.

Maintain the reaction at 35°C for approximately 7 hours. Monitor the reaction progress using

gas chromatography until the chloropropene content is ≤2%.

Perform a reduced pressure distillation on the reaction product to recover the solvent and

any unreacted chloropropene.

Wash the remaining organic layer with 100g of water and separate the layers to remove the

catalyst.

Introduce hydrogen chloride gas or add hydrochloric acid to the organic layer until the pH

reaches 2-3.

Heat the mixture to 95-112°C and reflux with water for 8-10 hours.

Cool the reaction mixture to room temperature.
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Filter the resulting solid and dry to obtain N,N-Dimethyl-2-chloropropylamine
hydrochloride.

Analysis by Gas Chromatography
The analysis of N,N-Dimethyl-2-chloropropylamine hydrochloride formulations can be

performed using gas chromatography.[8]

Sample Preparation:

Take a known amount of the aqueous solution containing N,N-Dimethyl-2-
chloropropylamine hydrochloride.

Neutralize the solution with a 1 N sodium hydroxide solution.

Extract the free base (N,N-Dimethyl-2-chloropropylamine) with methylene chloride.

The methylene chloride extract is then used for quantification.

Instrumentation:

Gas Chromatograph with a suitable column and detector (e.g., Flame Ionization Detector -

FID).

The specific column, temperature program, and carrier gas flow rate should be optimized for

the separation and detection of N,N-Dimethyl-2-chloropropylamine.

Applications in Drug Development and Research
N,N-Dimethyl-2-chloropropylamine hydrochloride is a key building block in the synthesis of

a wide range of Active Pharmaceutical Ingredients (APIs) and other specialty chemicals.[1][9]

[10] Its high reactivity makes it an essential intermediate for constructing complex molecular

architectures.[1]
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Caption: Key applications of N,N-Dimethyl-2-chloropropylamine Hydrochloride.

Key Pharmaceutical Applications:

Analgesics and Antibiotics: It is used as an intermediate in the synthesis of pain relief

medications and antibiotics.[1]

Antidepressants and Anxiolytics: It serves as a precursor for drugs targeting mental health

disorders.[1]

Antiarrhythmics and Antineoplastics: The compound is involved in synthesizing drugs for

heart rhythm disorders and cancer treatments.[1]

Antitubercular Agents: It is used in the synthesis of lipophilic chalcone analogues that exhibit

strong antitubercular properties.[9]

Other Applications:

Agricultural Chemistry: It is a precursor for various pesticides and herbicides.[1]

Organic Synthesis: It is used to synthesize quaternary ammonium salts, which have

applications as phase-transfer catalysts and surfactants.[9]

Mechanism of Action and Biological Activity
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The biological activity of N,N-Dimethyl-2-chloropropylamine hydrochloride is primarily

attributed to its properties as an alkylating agent.[1]

DNA Interaction: As a monofunctional nitrogen mustard-type chemical, it has been shown to

be a DNA alkylating agent.[8][11] This alkylation can lead to DNA damage.[1] While it is a

weaker alkylating agent than bifunctional nitrogen mustards and does not cause DNA-

interstrand crosslinking, exposure can interfere with the progression of cells from the S

phase to metaphase.[8][11]

Mutagenicity: Studies have indicated that it exhibits mutagenic properties in bacterial assays

like the Ames test.[1]

Enzyme Inhibition: It acts as a competitive inhibitor of human kidney histamine N-

methyltransferase.[11]

Safety Information
N,N-Dimethyl-2-chloropropylamine hydrochloride is a hazardous substance and should be

handled with appropriate safety precautions.

Hazard Statements: It is toxic if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[2][4]

Handling: Use only outdoors or in a well-ventilated area. Personal protective equipment,

including gloves, eye protection, and a dust mask, is recommended.[1]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

heat and strong oxidizing agents.[3]

Conclusion
N,N-Dimethyl-2-chloropropylamine hydrochloride is a compound of significant interest in

medicinal and synthetic chemistry. Its utility as a reactive intermediate enables the synthesis of

a diverse array of molecules with important therapeutic and industrial applications. A thorough

understanding of its chemical properties, synthesis, and handling is essential for researchers

and professionals working in drug development and chemical manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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